Cas no 477710-82-0 (Benzeneacetamide, N-[2-[(4-bromophenyl)sulfinyl]ethyl]-3,4-dichloro-)

• Product name: Benzeneacetamide, N-[2-[(4-bromophenyl)sulfinyl]ethyl]-3,4-dichloro-
• CAS No: 477710-82-0
• MF: C₁₆H₁₄BrCl₂NO₂S
• MW: 435.162860393524
• CID: 3995061
• PubChem ID: 1471363

Benzeneacetamide, N-[2-[(4-bromophenyl)sulfinyl]ethyl]-3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-[(4-bromophenyl)sulfinyl]ethyl]-3,4-dichloro-
• N-[2-(4-bromobenzenesulfinyl)ethyl]-2-(3,4-dichlorophenyl)acetamide
• N-(2-[(4-BROMOPHENYL)SULFINYL]ETHYL)-2-(3,4-DICHLOROPHENYL)ACETAMIDE
• SCHEMBL682079
• N-(2-(4-bromophenylsulfinyl)ethyl)-2-(3,4-dichlorophenyl)acetamide
• N-[2-(4-bromophenyl)sulfinylethyl]-2-(3,4-dichlorophenyl)acetamide
• 477710-82-0
• 2L-558S
• Oprea1_493711
• N-(2-((4-Bromophenyl)sulfinyl)ethyl)-2-(3,4-dichlorophenyl)acetamide
• AKOS005085652

• Inchi： InChI=1S/C16H14BrCl2NO2S/c17-12-2-4-13(5-3-12)23(22)8-7-20-16(21)10-11-1-6-14(18)15(19)9-11/h1-6,9H,7-8,10H2,(H,20,21)
• InChI Key： RCGHJAQLSBVLLY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 432.93057Da
• Monoisotopic Mass: 432.93057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.4Ų